Cas no 915402-03-8 (4,4,5,5-Tetramethyl-2-(3-trimethylsilanylethynylphenyl)-1,3,2dioxaborolane)

4,4,5,5-Tetramethyl-2-(3-trimethylsilanylethynylphenyl)-1,3,2dioxaborolane structure
915402-03-8 structure
Product Name:4,4,5,5-Tetramethyl-2-(3-trimethylsilanylethynylphenyl)-1,3,2dioxaborolane
CAS No:915402-03-8
MF:C17H25BO2Si
MW:300.27570605278
MDL:MFCD08706285
CID:996496
PubChem ID:329763625
Update Time:2025-07-23

4,4,5,5-Tetramethyl-2-(3-trimethylsilanylethynylphenyl)-1,3,2dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenylethynyl-trimethylsilane
    • 3-[2-(Trimethylsilyl)ethynyl]benzeneboronic acid pinacol ester
    • 4,4,5,5-Tetramethyl-2-(3-trimethylsilanylethynyl-phenyl)-[1,3,2]dioxaborolane
    • trimethyl-[2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethynyl]silane
    • AMTB201
    • 4,4,5,5-Tetramethyl-2-(3-[(trimethylsilyl)ethynyl]phenyl)-1,3,2-dioxaborolane
    • TRIMETHYL({2-[3-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]ETHYNYL})SILANE
    • 3-[(Trimethylsilyl)ethynyl]phenylboronic acid pinacol ester, 97%
    • CS-0175651
    • AKOS015969339
    • 3-[(Trimethylsilyl)ethynyl]phenylboronic acid pinacol ester
    • A923013
    • FT-0719777
    • 4,4,5,5-Tetramethyl-2-(3-Trimethylsilanylethynylphenyl)-[1,3,2]Dioxaborolane
    • AS-2409
    • LDKJXCOLGXLWKP-UHFFFAOYSA-N
    • trimethyl((3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethynyl)silane
    • MFCD08706285
    • EN300-7375563
    • 915402-03-8
    • trimethyl({2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethynyl})silane
    • Trimethyl{[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethynyl}silane
    • DTXSID50592228
    • SCHEMBL2428013
    • Z2044777311
    • DA-01033
    • G90025
    • 4,4,5,5-Tetramethyl-2-(3-trimethylsilanylethynylphenyl)-1,3,2dioxaborolane
    • MDL： MFCD08706285
    • Inchi： 1S/C17H25BO2Si/c1-16(2)17(3,4)20-18(19-16)15-10-8-9-14(13-15)11-12-21(5,6)7/h8-10,13H,1-7H3
    • InChI Key： LDKJXCOLGXLWKP-UHFFFAOYSA-N
    • SMILES： [Si](C#CC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)(C)(C)C

Computed Properties

  • Exact Mass: 300.17200
  • Monoisotopic Mass: 300.1716867g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Melting Point: 86-90 °C
  • PSA: 18.46000
  • LogP: 3.21470

4,4,5,5-Tetramethyl-2-(3-trimethylsilanylethynylphenyl)-1,3,2dioxaborolane Security Information

  • Signal Word：none
  • Hazard Statement： H413
  • Warning Statement： P273; P501
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Storage Condition：Store at room temperature

4,4,5,5-Tetramethyl-2-(3-trimethylsilanylethynylphenyl)-1,3,2dioxaborolane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,4,5,5-Tetramethyl-2-(3-trimethylsilanylethynylphenyl)-1,3,2dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T919928-250mg
3-[2-(Trimethylsilyl)ethynyl]benzeneboronic acid pinacol ester
 915402-03-8 97%
250mg
 ￥378.00 2022-08-31
Chemenu
CM218726-1g
Trimethyl((3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethynyl)silane
 915402-03-8 95%
1g
 $83 2022-08-31
Chemenu
CM218726-5g
Trimethyl((3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethynyl)silane
 915402-03-8 95%
5g
 $343 2022-08-31
Apollo Scientific
OR303470-500mg
4,4,5,5-Tetramethyl-2-(3-trimethylsilanylethynyl-phenyl)-[1,3,2]dioxaborolane
 915402-03-8
500mg
 £75.00 2023-09-01
Apollo Scientific
OR303470-1g
4,4,5,5-Tetramethyl-2-(3-trimethylsilanylethynyl-phenyl)-[1,3,2]dioxaborolane
 915402-03-8
1g
 £85.00 2023-09-01
AK Scientific
AMTB201-250mg
4,4,5,5-Tetramethyl-2-(3-trimethylsilanylethynyl-phenyl)-[1,3,2]dioxaborolane
 915402-03-8 95%
250mg
 $21 2025-02-18
AK Scientific
AMTB201-1g
4,4,5,5-Tetramethyl-2-(3-trimethylsilanylethynyl-phenyl)-[1,3,2]dioxaborolane
 915402-03-8 95%
1g
 $58 2025-02-18
AK Scientific
AMTB201-5g
4,4,5,5-Tetramethyl-2-(3-trimethylsilanylethynyl-phenyl)-[1,3,2]dioxaborolane
 915402-03-8 95%
5g
 $240 2025-02-18
abcr
AB336483-1 g
4,4,5,5-Tetramethyl-2-(3-trimethylsilanylethynyl-phenyl)-[1,3,2]dioxaborolane
 915402-03-8
1 g
 €138.00 2023-07-19
abcr
AB336483-5 g
4,4,5,5-Tetramethyl-2-(3-trimethylsilanylethynyl-phenyl)-[1,3,2]dioxaborolane
 915402-03-8
5 g
 €432.80 2023-07-19

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